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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955 Get Quote

1.0 Introduction

Fast Yellow AB, also known as Acid Yellow 9, is a water-soluble azo dye.[1] Historically used

as a food colorant (E105), its application in food and beverages is now prohibited in Europe

and the United States due to toxicological findings.[2][3][4] In the laboratory setting, Fast
Yellow AB serves as a crucial analytical reference standard for quantification in various

products and as a model compound in environmental science research, particularly in studies

focused on the remediation of wastewater containing azo dyes.[1][5] The name "Fast" in this

context refers to the dye's permanence and resistance to fading.[6]

These application notes provide a detailed protocol for the preparation, quality control, and

storage of a Fast Yellow AB stock solution for research purposes. Adherence to these

guidelines, particularly the safety precautions, is essential for accurate and safe laboratory

work.

2.0 Properties of Fast Yellow AB

A summary of the key quantitative and qualitative properties of Fast Yellow AB is presented in

the table below. This data is essential for accurate preparation and handling.
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Property Value Reference(s)

IUPAC Name
4-Amino-1,1′-azobenzene-3,4′-

disulfonic acid sodium salt
[1]

Synonyms
Acid Yellow 9, Food Yellow 2,

C.I. 13015
[1][7]

CAS Number 79873-36-2 (for sodium salt) [1][5]

Molecular Formula C₁₂H₉N₃Na₂O₆S₂ [8]

Molecular Weight 401.3 g/mol [5][8]

Appearance Solid powder [5]

Solubility Water-soluble [1][5]

Maximum Absorbance (λmax) 420 nm [5][9]

Purity (Analytical Standard) ≥97.0% (HPLC) [1]

3.0 Experimental Protocol: Stock Solution Preparation

This protocol outlines the procedure for preparing a 10 mM Fast Yellow AB stock solution. The

concentration can be adjusted as required by modifying the mass of the solute.

3.1 Materials and Reagents

Fast Yellow AB powder (analytical standard grade)

High-purity, deionized (DI) or distilled water (H₂O)

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Calibrated analytical balance

Spatula and weighing paper/boat

Magnetic stirrer and stir bar, or vortex mixer
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Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat

3.2 Step-by-Step Preparation Procedure

Calculation: Determine the mass of Fast Yellow AB required. For a 10 mM (0.010 mol/L)

solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 100 mL (0.1 L) of a 10 mM solution:

Mass = 0.010 mol/L × 0.1 L × 401.3 g/mol = 0.4013 g

Weighing:

Don appropriate PPE. Handle Fast Yellow AB powder in a chemical fume hood or a well-

ventilated area to avoid inhalation.[7]

Place a weighing boat on the analytical balance and tare.

Carefully weigh the calculated mass of Fast Yellow AB powder (e.g., 0.4013 g).

Dissolution:

Transfer the weighed powder into a volumetric flask of the desired final volume (e.g., 100

mL).

Add approximately 70-80% of the final volume of deionized water to the flask.

Cap the flask and mix thoroughly by vortexing or using a magnetic stirrer until all the

powder is completely dissolved. The solution should be a clear yellow with no visible

particulates.

Final Volume Adjustment:

Once the solute is fully dissolved, carefully add deionized water to bring the solution

volume up to the calibration mark on the volumetric flask.
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Cap the flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

4.0 Quality Control

The concentration of the newly prepared stock solution should be verified to ensure accuracy.

UV-Vis spectrophotometry is a common method for this purpose.

4.1 Protocol for Spectrophotometric Verification

Prepare a dilution series of the stock solution in the expected linear range of the

spectrophotometer.

Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the

maximum absorbance wavelength (λmax) of Fast Yellow AB, which is 420 nm.[5][9] Use

deionized water as the blank.

Confirm that the absorbance reading of a known dilution is consistent with the expected

value based on previous calibrations or the molar extinction coefficient. The absorbance is

directly proportional to the concentration of the dye.[5]

Visually inspect the stock solution for any undissolved particulates or signs of precipitation.

5.0 Storage and Stability

Proper storage is critical to maintain the integrity of the stock solution.

Storage Container: Store the solution in a tightly sealed, clearly labeled amber glass bottle or

a container wrapped in aluminum foil to protect it from light.

Temperature: Store the solution at 4°C. For long-term storage, consider preparing aliquots

and storing them at -20°C to minimize freeze-thaw cycles.[10]

Stability: While specific stability data is not widely published, azo dye solutions can degrade

over time. It is recommended to prepare fresh solutions for critical applications. If a stored

solution shows any color change or precipitation, it should be discarded.[10]

6.0 Safety Precautions
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Fast Yellow AB must be handled with care due to its potential health hazards.

Hazard Identification: The compound is associated with GHS hazard statements H315

(causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause

respiratory irritation).[7]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves when handling the powder or its solutions.[11][12]

Handling: Handle the solid powder in a chemical fume hood to prevent inhalation of dust.[7]

Ensure adequate ventilation in the laboratory.

Disposal: Dispose of Fast Yellow AB powder and solutions as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not pour down the drain.

7.0 Visual Workflow

The following diagram illustrates the workflow for the preparation of the Fast Yellow AB stock

solution.

Caption: A flowchart detailing the key steps for preparing and validating a Fast Yellow AB
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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